Cas no 162151-09-9 (3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene)

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene is a highly conjugated oligothiophene derivative characterized by its extended π-electron system and alkyl side chains. The incorporation of four thiophene units in a linear arrangement enhances charge carrier mobility, making it suitable for organic electronic applications such as organic field-effect transistors (OFETs) and photovoltaic devices. The didodecyl substituents improve solubility in organic solvents, facilitating thin-film processing while maintaining molecular ordering for optimal charge transport. Its rigid, planar backbone contributes to strong intermolecular interactions, promoting high crystallinity and thermal stability. This compound exhibits tunable optoelectronic properties, with absorption and emission profiles adjustable via molecular design, making it valuable for advanced material research and device optimization.

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene structure

162151-09-9 structure

Product Name:3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene

CAS No:162151-09-9

MF:C₄₀H₅₈S₄

MW:667.148526668549

CID:109917

PubChem ID:329761426

Update Time:2025-07-02

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene Chemical and Physical Properties

Names and Identifiers

- 3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene
- 2-(3-dodecylthiophen-2-yl)-5-[5-(3-dodecylthiophen-2-yl)thiophen-2-yl]thiophene
- 2,2':5',2'':5'',2'''-Quaterthiophene,3,3'''-didodecyl-
- 5,5Μ-BIS(3-DODECYL-2-THIENYL)-2,2Μ-BITHIOPHENE
- 3,3'''-bis(dodecyl)-2,2':5',2'':5'',2'''-quarterthiophene
- 3,3'''-Didodecylquaterthiophen
- 5,5'-bis(3-dodecyl-2-thienyl)-2,2'-dithiophene
- 5,5'-bis(3-n-dodecylthiophen-2-yl)-2,2'-bithiophene
- 3,3μμμ-Didodecyl-2,2μ:5μ,2μμ:5μμ,2μμμ-quaterthiophene
- 2,2':5',2'':5'',2'''-Quaterthiophene, 3,3'''-didodecyl-
- NSC-686347
- SCHEMBL85824
- 5,5mu-Bis(3-dodecyl-2-thienyl)-2,2mu-bithiophene
- 3-DODECYL-5'-{3'-DODECYL-[2,2'-BITHIOPHEN]-5-YL}-2,2'-BITHIOPHENE
- 3,3'''-Didodecyl-2,2':5',2'':5'',2'''quaterthiophene
- MFCD10567015
- 2-(3-dodecyl-2-thienyl)-5-[5-(3-dodecyl-2-thienyl)-2-thienyl]thiophene
- CHEMBL1971589
- 3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene, 97%
- DTXSID20327781
- NSC686347
- 162151-09-9
- NCI60_031076
- 510755-73-4
- DZUNDTRLGXGTGU-UHFFFAOYSA-N
- MDL： MFCD10567015
- Inchi： 1S/C40H58S4/c1-3-5-7-9-11-13-15-17-19-21-23-33-29-31-41-39(33)37-27-25-35(43-37)36-26-28-38(44-36)40-34(30-32-42-40)24-22-20-18-16-14-12-10-8-6-4-2/h25-32H,3-24H2,1-2H3
- InChI Key： DZUNDTRLGXGTGU-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C1=CC=C(C2=CC=C(C3=C(C=CS3)CCCCCCCCCCCC)S2)S1)CCCCCCCCCCCC

Computed Properties

Exact Mass: 666.34200
Monoisotopic Mass: 666.342
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 44
Rotatable Bond Count: 25
Complexity: 641
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 18.2
Topological Polar Surface Area: 113Å²

Experimental Properties

Melting Point: 55-59 °C
PSA: 112.96000
LogP: 15.86040

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Safety Term：S26
Risk Phrases：R36/37/38

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene Pricemore >>

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